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Compound of Interest

Compound Name: 4-Bromobenzenesulfonamide

Cat. No.: B1198654

CAS Number: 701-34-8

This technical guide provides a comprehensive overview of 4-Bromobenzenesulfonamide, a
key chemical intermediate for researchers, scientists, and professionals in drug development.
The document detalils its physicochemical properties, synthesis protocols, known applications,
and safety information.

Physicochemical Properties

4-Bromobenzenesulfonamide is an off-white to white crystalline solid.[1] Its core structure
consists of a benzene ring substituted with both a bromine atom and a sulfonamide group,
making it a valuable building block in organic and medicinal chemistry.[2] The key
physicochemical properties are summarized in the table below.
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Property Value Source(s)
CAS Number 701-34-8 [31[41[5][6]
Molecular Formula CeHeBrNO2S [311415][6]
Molecular Weight 236.09 g/mol [31[41[5]
Melting Point 163-167 °C [3]

Boiling Point 360.7 °C (estimate) [31[7]
Density 1.8000 (estimate) [31[7]

Water Solubility

991.6 mg/L (at 15 °C)

[3]

Slightly soluble in DMSO and

Solubilit 3][7
Y Methanol BI17]

pKa 9.89 + 0.10 (Predicted) [3]
White to Off-White

Appearance ) [11[3]
Solid/Crystal
STYQHICBPYRHQK-

InChl Key [31141[5]

UHFFFAOYSA-N

Synthesis of 4-Bromobenzenesulfonamide

The synthesis of 4-bromobenzenesulfonamide is typically achieved through a two-step

process starting from bromobenzene. The first step is the chlorosulfonation of bromobenzene

to yield the intermediate 4-bromobenzenesulfonyl chloride.[8] This intermediate is then

converted to the final product via ammonolysis.[3][8]
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Synthesis workflow for 4-Bromobenzenesulfonamide.

Step 1: Synthesis of 4-Bromobenzenesulfonyl Chloride from Bromobenzene[8] This procedure
involves an electrophilic aromatic substitution reaction.

» Reagents and Equipment:

o

Chlorosulfonic acid (290 g, 165 mL, 2.49 moles)

o

Bromobenzene (78.5 g, 52.7 mL, 0.5 moles)

[¢]

Round-bottomed flask with a mechanical stirrer and gas absorption trap

Water bath

[¢]

» Methodology:
o Place 290 g of chlorosulfonic acid into the round-bottomed flask.

o Cool the flask in a water bath to approximately 12—-15°C.
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o While stirring, gradually add 78.5 g of bromobenzene over 15-20 minutes, ensuring the
temperature is maintained at about 15°C. Hydrogen chloride gas will be evolved and
should be handled by the gas trap.

o After the addition is complete, continue stirring for a period to ensure the reaction goes to
completion.

o The resulting 4-bromobenzenesulfonyl chloride can then be isolated for the next step.

Step 2: Synthesis of 4-Bromobenzenesulfonamide via Ammonolysis[3][8] This step is a
nucleophilic acyl substitution where ammonia replaces the chloride on the sulfonyl group.

» Reagents and Equipment:
o 4-Bromobenzenesulfonyl chloride (1.0 g, 3.9 mmol)
o Methanol (5 mL)
o Methanol/ammonia solution (5 mL, excess)
o 25 mL single-neck flask
o Nitrogen atmosphere setup
o Rotary evaporator
o Methodology:

o Dissolve 1.0 g of 4-bromobenzenesulfonyl chloride in 5 mL of methanol within the single-
neck flask.

o Add 5 mL of the methanol/ammonia solution to the flask.
o Stir the reaction mixture overnight at room temperature under a nitrogen atmosphere.

o Concentrate the reaction solution under reduced pressure using a rotary evaporator.
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o The resulting white solid is 4-bromobenzenesulfonamide (expected yield: 1.13 g, 100%).
[3] The product can be confirmed by mass spectrometry (m/z 235.9 [M+]).[3]

Biological Activity and Applications

4-Bromobenzenesulfonamide serves primarily as a versatile pharmaceutical intermediate
and a strategic building block in organic synthesis.[1][9] Its bromine atom provides a reactive
site for various coupling reactions, while the sulfonamide group allows for further chemical
modifications to fine-tune properties like solubility and binding affinity.[1]

» Role in Synthesis: It is used as a reagent in the preparation of more complex molecules.[3]
[5] Notable examples include its use in synthesizing cobalt(lll) complexes of N,R-
sulfonyldithiocarbimate anions and a series of phenylethynylbenzenesulfonamides, which
were investigated as potential cyclooxygenase-1/-2 (COX-1/-2) inhibitors.[5]

e Metabolite: 4-Bromobenzenesulfonamide is a known metabolite of Ebrotidine, an Ha-
receptor antagonist.[3][5][7]

o Scaffold for Drug Discovery: While specific biological data on the compound itself is limited,
the broader class of benzenesulfonamide derivatives is known to exhibit a wide range of
biological activities, including anticancer and antimicrobial properties.[2][10] This makes 4-
bromobenzenesulfonamide a valuable scaffold for developing new therapeutic agents.[2]

Potential Applications

Chemical Synthesis
Antimicrobial Agents

4-Bromobenzenesulfonamide Leads to Complex Molecules &
(Building Block) Drug Candidates

Enzyme Inhibitors
(e.g., COX-2)

Click to download full resolution via product page

Role as a scaffold in drug discovery.
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Safety and Handling

4-Bromobenzenesulfonamide is classified as harmful if swallowed and may cause skin, eye,
and respiratory irritation.[4] Standard laboratory safety protocols should be followed when
handling this compound.

Hazard Information Details
GHS Pictogram GHSO07 (Exclamation Mark)[5]
Signal Word Warning[5]

H302: Harmful if swallowed.[4][5] H315: Causes

skin irritation.[4] H319: Causes serious eye
Hazard Statements o ]

irritation.[4] H335: May cause respiratory

irritation.[4]

P261: Avoid breathing dust.[4] P280: Wear
protective gloves/eye protection.[4] P301 +
P312: IF SWALLOWED: Call a POISON
CENTER or doctor if you feel unwell.[11] P302 +
Precautionary Statements P352: IF ON SKIN: Wash with plenty of soap
and water.[11] P305 + P351 + P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[4][11]

Recommended PPE Dust mask (type N95), eyeshields, gloves.[5]

This product does not contain any known or suspected endocrine disruptors.[11] For disposal,
the material should be handled by a licensed chemical destruction plant and not discharged
into sewer systems.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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701-34-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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